Cas no 177407-17-9 (1-(1-Methyl-1H-benzimidazol-2-yl)ethylamine Dihydrochloride Hydrate)

• Product Name: 1-(1-Methyl-1H-benzimidazol-2-yl)ethylamine Dihydrochloride Hydrate
• CAS No: 177407-17-9
• MF: C₁₀H₁₃N₃
• MW: 175.230321645737
• MDL: MFCD26959675
• CID: 112601
• PubChem ID: 16768274
• Update Time: 2025-04-18

1-(1-Methyl-1H-benzimidazol-2-yl)ethylamine Dihydrochloride Hydrate Chemical and Physical Properties

Names and Identifiers

• 1-(1-Methyl-1H-benzo[d]imidazol-2-yl)ethanamine
• [1-(1-Methyl-1H-benzimidazol-2-yl)ethyl]amine dihydrochloride
• 1-(1-Methyl-1H-benzimidazol-2-yl)ethanamine
• 1H-Benzimidazole-2-methanamine,a,1-dimethyl-
• 1-(1-methylbenzimidazol-2-yl)ethanamine
• 1H-Benzimidazole-2-methanamine,alpha,1-dimethyl-(9CI)
• 1-(1-methyl-1H-benzimidazol-2-yl)ethanamine(SALTDATA: 2HCl 0.6H2O)
• MFCD19686238
• AKOS016041815
• MFCD09041839
• AKOS000124121
• BS-37405
• 1-(1-methyl-1H-1,3-benzodiazol-2-yl)ethan-1-amine
• 1-(1-Methyl-1H-benzimidazol-2-yl)-1-ethanamine
• EN300-146688
• CHEMBL4536534
• 2-(alpha-aminoethyl)-1-methylbenzimidazole
• DTXSID101260523
• 177407-17-9
• SCHEMBL1520483
• alpha,1-Dimethyl-1H-benzimidazole-2-methanamine
• 1-(1-Methyl-1H-benzimidazol-2-yl)ethylamine Dihydrochloride Hydrate

• MDL： MFCD26959675
• Inchi： 1S/C10H13N3/c1-7(11)10-12-8-5-3-4-6-9(8)13(10)2/h3-7H,11H2,1-2H3
• InChI Key： RPQJEKDKGMFLHE-UHFFFAOYSA-N
• SMILES： N1(C)C2C=CC=CC=2N=C1C(C)N

Computed Properties

• Exact Mass: 175.110947427g/mol
• Monoisotopic Mass: 175.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 43.8Ų